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Compound of Interest

Compound Name: 3-Benzylcyclohexanone

Cat. No.: B1269811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-benzylcyclohexanone, a versatile ketone

that serves as a valuable intermediate in organic synthesis. Its unique structural features,

combining a flexible cyclohexanone ring with a benzyl substituent, make it a key building block

for more complex molecular architectures relevant to medicinal chemistry and materials

science.

Nomenclature and Structure
The compound's systematic IUPAC name is 3-benzylcyclohexan-1-one.[1] It is also commonly

referred to by several synonyms, reflecting its structure and historical context in chemical

literature.

Common Synonyms:[1][2][3]

3-Benzylcyclohexanone

Cyclohexanone, 3-(phenylmethyl)-

3-Benzyl-cyclohexanone

The structure consists of a six-membered cyclohexanone ring with a benzyl group (a phenyl

group attached to a methylene bridge) at the C-3 position. The presence of a chiral center at C-

3 means that 3-benzylcyclohexanone can exist as a racemic mixture of two enantiomers.
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Figure 1. 2D Chemical Structure of 3-
Benzylcyclohexanone.

Physicochemical and Spectroscopic Properties
A thorough understanding of the physicochemical and spectroscopic properties of 3-
benzylcyclohexanone is essential for its effective use in research and development. These

properties dictate its behavior in chemical reactions, its solubility in various solvents, and the

analytical methods best suited for its characterization.

Physicochemical Data
The following table summarizes key physicochemical data for 3-benzylcyclohexanone.

Property Value Reference(s)

Molecular Formula C₁₃H₁₆O [1][3][4]

Molecular Weight 188.26 g/mol [1][4]

CAS Number 85450-51-7 [1][2][3][4]

Appearance Not specified [4]

XLogP3 2.8 [1][2]

Topological Polar Surface Area 17.1 Å² [1][2]
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Note: Boiling point and melting point data for 3-benzylcyclohexanone are not consistently

reported in the search results. Data for the isomeric 2-benzylcyclohexanone is more readily

available, with a reported boiling point of 103-105 °C at 0.2 mmHg and a melting point of 28-30

°C.[5][6][7] It is crucial for researchers to experimentally determine these values for the 3-

substituted isomer.

Spectroscopic Profile
Spectroscopic analysis is fundamental for confirming the identity and purity of 3-
benzylcyclohexanone. The expected spectroscopic data are outlined below.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides a map of the carbon skeleton. Key

expected signals include the carbonyl carbon, aromatic carbons, and the aliphatic carbons of

the cyclohexyl and benzyl moieties.[1]

Mass Spectrometry (GC-MS): Mass spectrometry is used to determine the molecular weight

and fragmentation pattern. For 3-benzylcyclohexanone, the molecular ion peak would be

expected at an m/z corresponding to its molecular weight. Common fragmentation patterns

for benzyl-containing compounds often show a prominent peak at m/z 91, corresponding to

the tropylium ion.[1][8]

Infrared (IR) Spectroscopy: IR spectroscopy is invaluable for identifying functional groups.

The most characteristic absorption for 3-benzylcyclohexanone will be a strong C=O

(carbonyl) stretch, typically appearing in the range of 1700-1725 cm⁻¹. Aromatic C-H

stretching vibrations are expected above 3000 cm⁻¹, and aliphatic C-H stretches just below

3000 cm⁻¹.[8]

Synthesis and Reactivity
Cyclic ketones, particularly substituted cyclohexanones, are foundational scaffolds in the

synthesis of a vast array of natural products and pharmaceutically active compounds.[4][9] The

strategic placement of substituents on the cyclohexanone core dramatically expands its

synthetic utility.[4]

Synthetic Approaches
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The synthesis of substituted cyclohexanones is an active area of research, with several

established methods.[4] A common and effective strategy for synthesizing 3-
benzylcyclohexanone involves the conjugate addition of a benzyl group to cyclohexenone.[4]

More modern approaches, such as tandem carbene and photoredox-catalyzed processes, offer

convergent routes to construct α,β-disubstituted cyclic ketones.[9]

Below is a generalized workflow for a conjugate addition approach.

Benzyl Organometallic
Reagent (e.g., Grignard,

Cuprate)
Conjugate Addition
(Michael Addition)

Cyclohexenone

Aqueous Workup
& Extraction

Purification
(e.g., Column

Chromatography)
3-Benzylcyclohexanone

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-benzylcyclohexanone via conjugate

addition.

Key Chemical Transformations
The ketone functionality in 3-benzylcyclohexanone is a primary site for a diverse range of

chemical transformations, enabling the synthesis of more complex molecules.[4]

Reduction of the Carbonyl Group: The carbonyl can be reduced to a secondary alcohol (3-

benzylcyclohexanol) using various reducing agents, such as sodium borohydride or through

catalytic hydrogenation with a metal catalyst like palladium on carbon (Pd/C).[4] The

stereochemical outcome of this reduction can often be controlled by the choice of reagents

and reaction conditions.[4]

Reactions at the α-Carbon: The protons on the carbons adjacent to the carbonyl group (α-

carbons) are acidic and can be removed by a strong base to form an enolate. This enolate is

a powerful nucleophile that can react with various electrophiles, allowing for further

functionalization of the cyclohexanone ring.
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Applications in Drug Discovery and Development
Substituted cyclohexanones are privileged scaffolds in medicinal chemistry due to their

prevalence in bioactive natural products and their synthetic tractability.[9] While direct

applications of 3-benzylcyclohexanone in marketed drugs are not prominent in the provided

search results, its structural motifs are relevant to the development of novel therapeutic agents.

For instance, derivatives of substituted cyclohexylamines have been investigated as selective

cyclin-dependent kinase 12 (CDK12) inhibitors, which are potential therapeutics for cancer.[10]

The cyclohexane core in these molecules plays a crucial role in orienting the functional groups

for optimal interaction with the biological target. Furthermore, cyclohexane-1,3-dione

derivatives have been explored as potential anticancer agents for non-small-cell lung cancer.

[11]

The synthetic versatility of 3-benzylcyclohexanone makes it a valuable starting material for

generating libraries of compounds for high-throughput screening in drug discovery campaigns.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 3-
benzylcyclohexanone. It is classified as an irritant.[2]

General Handling Precautions:[12][13][14]

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of vapors or mists.

Avoid contact with skin and eyes.

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry place.
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In case of exposure, follow standard first-aid procedures and seek medical attention if

symptoms persist.[13] Always consult the Safety Data Sheet (SDS) for detailed safety

information before handling this compound.[12][13][14]

Experimental Protocols
The following are representative, hypothetical protocols for the synthesis and characterization

of 3-benzylcyclohexanone. Researchers should adapt these protocols based on their specific

laboratory conditions and safety guidelines.

Hypothetical Synthesis of 3-Benzylcyclohexanone via
Michael Addition
Objective: To synthesize 3-benzylcyclohexanone from cyclohexenone and a benzyl cuprate

reagent.

Materials:

Copper(I) iodide (CuI)

Anhydrous tetrahydrofuran (THF)

Benzyllithium or benzylmagnesium bromide

2-Cyclohexen-1-one

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a flame-dried, three-necked flask under a nitrogen atmosphere, prepare the benzyl

cuprate reagent by reacting CuI with two equivalents of the benzyl organolithium or Grignard

reagent in anhydrous THF at low temperature (e.g., -78 °C).
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To the resulting cuprate solution, add a solution of 2-cyclohexen-1-one in anhydrous THF

dropwise, maintaining the low temperature.

Allow the reaction to stir for several hours until completion, as monitored by thin-layer

chromatography (TLC).

Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

Allow the mixture to warm to room temperature and extract the product with diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude 3-benzylcyclohexanone by column chromatography on silica gel.

Characterization by NMR Spectroscopy
Objective: To confirm the structure of the synthesized 3-benzylcyclohexanone using NMR

spectroscopy.

Procedure:[15][16]

Sample Preparation: Dissolve approximately 10-20 mg of the purified product in about 0.6

mL of deuterated chloroform (CDCl₃).

¹H NMR Acquisition: Acquire a ¹H NMR spectrum. Expected signals would include a multiplet

for the aromatic protons of the benzyl group (around 7.2-7.4 ppm), a signal for the benzylic

methylene protons, and a series of multiplets for the aliphatic protons of the cyclohexanone

ring.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Key signals would

include the carbonyl carbon (downfield, >200 ppm), several signals in the aromatic region

(125-140 ppm), and multiple signals in the aliphatic region for the cyclohexanone and

benzylic carbons.

Data Analysis: Process and analyze the spectra to confirm the connectivity and chemical

environment of all protons and carbons, ensuring they are consistent with the structure of 3-
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benzylcyclohexanone.

Conclusion
3-Benzylcyclohexanone is a valuable and versatile chemical intermediate with significant

potential in organic synthesis and medicinal chemistry. Its well-defined structure and reactivity

provide a solid foundation for the construction of more complex and biologically relevant

molecules. A thorough understanding of its properties, synthesis, and handling is crucial for

leveraging its full potential in research and development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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